Cas no 33578-05-1 (Benzoic acid, 2-(phenylethynyl)-, methyl ester)

• Product Name: Benzoic acid, 2-(phenylethynyl)-, methyl ester
• CAS No: 33578-05-1
• MF: C₁₆H₁₂O₂
• MW: 236.265284538269
• CID: 1459088
• PubChem ID: 10537767
• Update Time: 2025-04-23

Benzoic acid, 2-(phenylethynyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(phenylethynyl)-, methyl ester
• 2-phenylethynylbenzoic acid methylester
• 2-(methoxycarbonyl)tolan
• methyl2-(phenylethynyl)benzoate
• Benzoic acid, 2-(2-phenylethynyl)-, methyl ester
• DTXSID801239359
• HPOPSJUQHAPJER-UHFFFAOYSA-N
• 2-(2-phenyl-ethynyl)-benzoic acid methyl ester
• 33578-05-1
• methyl 2-(phenylethynyl)benzoate
• SCHEMBL860542

• Inchi： 1S/C16H12O2/c1-18-16(17)15-10-6-5-9-14(15)12-11-13-7-3-2-4-8-13/h2-10H,1H3
• InChI Key： HPOPSJUQHAPJER-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C#CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 236.08376
• Monoisotopic Mass: 236.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 2-(phenylethynyl)-, methyl ester

Benzoic acid, 2-(phenylethynyl)-, methyl ester (CAS No. 33578-05-1): A Comprehensive Overview

Benzoic acid, 2-(phenylethynyl)-, methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 33578-05-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, exhibits a range of potential applications that span from medicinal chemistry to advanced material synthesis. The molecular structure of this ester derivative incorporates both benzoic acid and phenylethynyl groups, which contribute to its distinct chemical properties and reactivity.

The< strong>benzoic acid moiety is a well-known aromatic compound that serves as a fundamental building block in organic synthesis. Its acidic properties stem from the presence of a carboxylic acid group, which makes it a versatile intermediate in the synthesis of various pharmaceuticals and agrochemicals. The addition of the< strong>phenylethynyl group introduces an alkyne functionality, enhancing the compound's reactivity and enabling further chemical modifications. This structural combination makes< strong>Benzoic acid, 2-(phenylethynyl)-, methyl ester a valuable candidate for exploring novel synthetic pathways and functional materials.

In recent years, there has been growing interest in the development of novel compounds with enhanced biological activity and material properties. The< strong>methyl ester derivative of this compound not only retains the inherent properties of benzoic acid but also introduces additional functionalities that can be exploited for specific applications. For instance, the alkyne group can participate in various coupling reactions, such as Sonogashira coupling, which allows for the introduction of additional aromatic or heteroaromatic units into the molecule. This flexibility makes it an attractive scaffold for designing complex molecules with tailored properties.

One of the most promising areas of research involving< strong>Benzoic acid, 2-(phenylethynyl)-, methyl ester is its potential application in pharmaceuticals. The benzoic acid moiety is known to exhibit antimicrobial and anti-inflammatory properties, making it a valuable component in drug design. Additionally, the phenylethynyl group can serve as a recognition element for biological targets, enhancing the compound's binding affinity and selectivity. Recent studies have shown that derivatives of benzoic acid can inhibit enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents.

The< strong>methyl ester form of this compound offers additional advantages in terms of solubility and stability. Ester derivatives are generally more lipophilic than their corresponding carboxylic acids, which can improve their bioavailability and cellular penetration. This property is particularly important for drug development, where efficient delivery to target sites is crucial for therapeutic efficacy. Furthermore, the stability of esters under various conditions makes them suitable for industrial applications and long-term storage.

Beyond pharmaceutical applications,< strong>Benzoic acid, 2-(phenylethynyl)-, methyl ester has shown potential in materials science. The presence of both aromatic and alkyne functional groups makes it an excellent candidate for polymer synthesis and surface functionalization. For example, it can be used to modify polymers with enhanced mechanical strength or to create surfaces with specific chemical properties for applications such as coatings or adhesives. The ability to introduce additional functional groups via cross-coupling reactions allows for the creation of highly customized materials with tailored properties.

The synthesis of< strong>Benzoic acid, 2-(phenylethynyl)-, methyl ester involves multi-step organic reactions that highlight its complexity and synthetic utility. The process typically begins with the reaction of benzoyl chloride with sodium phenylacetylide to form the intermediate benzoyl phenylethinone. Subsequent methylation using dimethyl sulfate or methyl iodide yields the desired methyl ester derivative. This synthetic route demonstrates the compound's versatility as a building block for more complex molecules.

In conclusion,< strong>Benzoic acid, 2-(phenylethynyl)-, methyl ester (CAS No. 33578-05-1) is a multifunctional compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable a wide range of chemical modifications and applications. Recent research has highlighted its role in drug design and material synthesis, underscoring its importance as a chemical intermediate. As further studies continue to explore its properties and applications,< strong Benzoic acid, 2-(phenylethynyl)-, methyl ester is poised to play an increasingly important role in advancing scientific and technological innovation.